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Compound of Interest

Compound Name: 4-Bromobenzhydrol

Cat. No.: B041739 Get Quote

This guide provides an in-depth technical overview of 4-Bromobenzhydrol (CAS No. 29334-

16-5), designed for researchers, scientists, and professionals in drug development. Moving

beyond a standard Material Safety Data Sheet (MSDS), this document synthesizes critical

safety information with practical, field-tested insights to ensure both personal safety and

experimental integrity.

Section 1: Chemical and Physical Identity
4-Bromobenzhydrol, also known as (4-bromophenyl)(phenyl)methanol, is a halogenated

aromatic alcohol.[1][2][3][4][5][6] Its core structure, a diarylmethanol, is a common motif in

medicinal chemistry, making this compound a valuable intermediate in the synthesis of various

pharmaceutical agents. A thorough understanding of its physical and chemical properties is the

foundation of its safe and effective use.
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Property Value Source

CAS Number 29334-16-5 [1][2][4][5][6]

Molecular Formula C₁₃H₁₁BrO [1][2][4][6]

Molecular Weight 263.13 g/mol [1][2][4][6]

Appearance
White to light-colored powder

or crystalline solid.
[7][8]

Melting Point 198-200 °C (lit.) [7]

Solubility
Soluble in methanol. Partly

soluble in water.
[7][8]

pKa 13.34 ± 0.20 (Predicted) [8]

Storage Temperature +5°C or 2-8°C [4][6][8]

Section 2: Hazard Identification and Toxicological
Profile
While comprehensive toxicological data for 4-Bromobenzhydrol is not extensively

documented, the hazards can be inferred from its chemical structure and data on similar

compounds. The primary hazards are associated with irritation to the skin, eyes, and

respiratory system.

GHS Hazard Statements (Inferred):

H315: Causes skin irritation.[5]

H318/H319: Causes serious eye damage/irritation.[5]

H335: May cause respiratory irritation.[5]

Routes of Exposure and Effects:

Inhalation: Inhalation of dust may cause respiratory tract irritation.[9][10] Symptoms can

include coughing and shortness of breath.
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Skin Contact: Causes skin irritation.[5][9][10] Prolonged or repeated contact may lead to

dermatitis.

Eye Contact: Causes serious eye irritation.[5][9][10] Contact can result in redness, pain, and

blurred vision.

Ingestion: Ingestion may cause irritation to the mucous membranes and gastrointestinal

tract.[9][10]

Section 3: Safe Handling and Personal Protective
Equipment (PPE)
A stringent protocol for personal protective equipment is mandatory when handling 4-
Bromobenzhydrol to mitigate the risks of exposure.

Personal Protective Equipment (PPE) Protocol
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Body Part Required PPE
Specifications and Best
Practices

Eyes/Face Safety goggles and face shield

Goggles must provide a

complete seal around the

eyes. A face shield should be

worn over goggles, especially

when handling larger

quantities or if there is a risk of

splashing.[11]

Hands
Double nitrile gloves or

neoprene/butyl gloves

For incidental contact, double-

layered nitrile gloves are

recommended. For direct

handling or risk of splash,

heavy-duty neoprene or butyl

rubber gloves should be worn

over nitrile gloves.[11][12]

Gloves must be changed

immediately upon

contamination.[12]

Body
Chemical-resistant laboratory

coat

A fully buttoned, long-sleeved

lab coat is required.[12]

Respiratory NIOSH-approved respirator
A respirator is required when

dusts are generated.[13][14]

Engineering Controls
Ventilation: Work with 4-Bromobenzhydrol should be conducted in a well-ventilated area,

preferably within a chemical fume hood to minimize inhalation of dust.[9][15]

Eye Wash and Safety Shower: An emergency eyewash station and safety shower must be

readily accessible in the immediate work area.[16]

Handling Workflow
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Preparation
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Cleanup

Don appropriate PPE

Set up work area in fume hood
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Carefully transfer to reaction vessel
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Caption: Workflow for handling 4-Bromobenzhydrol.
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Section 4: Emergency Procedures
Prompt and correct response to an accidental exposure is critical.

First-Aid Measures
Exposure Route First-Aid Protocol

Inhalation

Move the person to fresh air.[9][13][15][17] If

breathing is difficult, administer oxygen. If

breathing has stopped, give artificial respiration.

[10][18] Seek immediate medical attention.[18]

Skin Contact

Immediately flush the skin with plenty of soap

and water for at least 15 minutes while removing

contaminated clothing.[16][18][19] Seek medical

attention if irritation persists.[18]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[16][18][19] Seek

immediate medical attention.[12][18][19]

Ingestion

Do NOT induce vomiting.[10][20] If the person is

conscious, rinse their mouth with water and

have them drink 2-4 cupfuls of water or milk.[10]

Never give anything by mouth to an

unconscious person.[15][21][22] Seek

immediate medical attention.

Accidental Release Measures
In the event of a spill, the primary objectives are to contain the spill, prevent its spread, and

protect personnel.
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Caption: Accidental release response workflow.
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Cleanup Protocol:

Evacuate: Evacuate personnel from the immediate area.[23]

Ventilate: Ensure the area is well-ventilated.[15]

Contain: Prevent further spread of the material. Do not let the product enter drains.[13][15]

Absorb/Sweep: Carefully sweep up the solid material, avoiding dust generation, and place it

into a suitable, sealed container for disposal.[15][19]

Decontaminate: Clean the spill area thoroughly with a suitable solvent, followed by soap and

water.

Disposal: Dispose of all contaminated materials as hazardous waste through your

institution's Environmental Health and Safety (EHS) office.[12]

Section 5: Fire and Explosion Hazard Data
While 4-Bromobenzhydrol is not highly flammable, it is combustible.

Flash Point: > 110 °C / > 230 °F.[23]

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[15][23]

Unsuitable Extinguishing Media: Water may be ineffective.[23]

Hazardous Combustion Products: Thermal decomposition can lead to the release of irritating

gases and vapors, including carbon monoxide, carbon dioxide, and hydrogen bromide.[9][23]

Fire-Fighting Procedures: Firefighters should wear self-contained breathing apparatus

(SCBA) and full protective gear.[15][23]

Section 6: Stability and Reactivity
A clear understanding of the chemical's stability and reactivity is crucial for safe storage and to

prevent hazardous reactions.
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Chemical Stability: Stable under recommended storage conditions.[7] It may be sensitive to

light, air, and moisture.[9][10]

Conditions to Avoid: Incompatible products, excess heat, and exposure to light, air, or

moisture.[9]

Incompatible Materials: Strong oxidizing agents, strong bases, and strong reducing agents.

[7][9]

Hazardous Decomposition Products: Under fire conditions, it may decompose to produce

carbon monoxide, carbon dioxide, and hydrogen bromide.[9]

Section 7: Storage and Disposal
Proper storage and disposal are essential for maintaining the integrity of the compound and

ensuring the safety of personnel and the environment.

Storage
Conditions: Store in a cool, dry, and well-ventilated area away from incompatible substances.

[10][14] Keep the container tightly closed.[9][10][13] The recommended storage temperature

is between 2-8°C.[8]

Container: Use the original container or a compatible, well-sealed container.

Disposal
Waste Segregation: All solid waste contaminated with 4-Bromobenzhydrol (e.g., gloves,

weigh boats, paper towels) must be collected in a designated, sealed, and clearly labeled

hazardous waste container.[12]

Disposal Method: All waste must be disposed of through your institution's Environmental

Health and Safety (EHS) office, following all local, state, and federal regulations for

hazardous chemical waste.[12] Do not dispose of it in the sewer system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.northindustrial.net/blog/discover-the-various-types-of-ppe-for-optimal-chemical-safety
https://pdf.benchchem.com/1526/Personal_protective_equipment_for_handling_4_Bromo_3_iodophenol.pdf
https://www.sigmaaldrich.com/HK/en/sds/aldrich/b57400?userType=undefined
https://www.fishersci.co.uk/store/msds?partNumber=10060710&productDescription%3DBenzhydrol%2C+99%25+100g&countryCode=GB&language=en
https://www.cdhfinechemical.com/images/product/msds/10_1046601347_4-BromoBenzaldehyde-CASNO-1122-91-4-MSD.pdf
https://en.hesperian.org/hhg/Workers%27_Guide_to_Health_and_Safety:First_aid_for_chemicals
https://www.fishersci.com/store/msds?partNumber=AC106721000&countryCode=US&language=en
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.fishersci.com/store/msds?partNumber=AC150410250&productDescription=4-BROMOBENZYL+BROMIDE+9+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_61928858_4-BromoPhenacylBromide-CASNO-99-73-0-MSDS.pdf
https://www.lookchem.com/404.htm
https://www.chemicalbook.com/msds/4-bromobenzophenone.htm
https://www.fishersci.com/store/msds?partNumber=AC106760100&countryCode=US&language=en
https://www.benchchem.com/product/b041739#4-bromobenzhydrol-material-safety-data-sheet-msds
https://www.benchchem.com/product/b041739#4-bromobenzhydrol-material-safety-data-sheet-msds
https://www.benchchem.com/product/b041739#4-bromobenzhydrol-material-safety-data-sheet-msds
https://www.benchchem.com/product/b041739#4-bromobenzhydrol-material-safety-data-sheet-msds
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b041739?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041739?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041739?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

